Cas no 1261933-08-7 (2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid)

• Product Name: 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid
• CAS No: 1261933-08-7
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18312726
• CID: 2621979
• PubChem ID: 53218451
• Update Time: 2025-05-20

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]BENZOIC ACID
• DTXSID00683392
• 1261933-08-7
• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%
• 4'-(Ethoxycarbonyl)-3'-fluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18312726
• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid

• MDL： MFCD18312726
• Inchi： 1S/C16H13FO4/c1-2-21-16(20)13-8-7-10(9-14(13)17)11-5-3-4-6-12(11)15(18)19/h3-9H,2H2,1H3,(H,18,19)
• InChI Key： LKSTXMWYURXEST-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic Acid (CAS No 1261933-08-7): A Comprehensive Overview

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid, a compound with the CAS registry number 1261933-08-7, is an organic molecule of significant interest in various fields of chemistry and materials science. This compound, often referred to as FEBBA (Fluorinated Ethoxycarbonyl Benzoic Acid), has garnered attention due to its unique structural features and potential applications in drug development, material synthesis, and sensor technology.

The molecular structure of FEBBA consists of a benzoic acid moiety attached to a fluorinated aromatic ring substituted with an ethoxycarbonyl group. The presence of the fluorine atom at the meta position and the ethoxycarbonyl group at the para position introduces distinct electronic and steric properties to the molecule. These features make FEBBA a versatile building block for constructing more complex organic compounds.

Recent studies have highlighted the importance of FEBBA in medicinal chemistry, particularly in the design of bioactive molecules. Researchers have explored its role as a precursor for synthesizing novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to undergo diverse chemical transformations, such as coupling reactions and cyclizations, has further expanded its utility in drug discovery.

In addition to its medicinal applications, FEBBA has found relevance in materials science. Its aromatic system and functional groups make it a promising candidate for designing advanced materials, such as organic semiconductors and sensors. For instance, studies have demonstrated that derivatives of FEBBA can be used to fabricate high-performance sensors for detecting environmental pollutants like heavy metals and volatile organic compounds.

The synthesis of FEBBA typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental standpoint, understanding the fate and transport of FEBBA in natural systems is crucial for assessing its potential impact on ecosystems. Research into its biodegradation pathways and toxicity profiles is ongoing, with preliminary findings suggesting that it exhibits moderate biodegradability under aerobic conditions.

In conclusion, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid (CAS No 1261933-08-7) stands as a testament to the versatility of organic compounds in modern science. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations across multiple disciplines.